N-[(2-chlorophenyl)methyl]-8-methoxy-4-methylquinolin-2-amine

• IUPAC Name: N-[(2-chlorophenyl)methyl]-8-methoxy-4-methylquinolin-2-amine
• InChI: InChI=1S/C18H17ClN2O/c1-12-10-17(20-11-13-6-3-4-8-15(13)19)21-18-14(12)7-5-9-16(18)22-2/h3-10H,11H2,1-2H3,(H,20,21)
• InChI Key: JAIDAUKLGIJDAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC=C2OC)NCC3=CC=CC=C3Cl
• Molecular Formula: C18H17ClN2O
• Molecular Weight: 312.8 g/mol

Description

N-[(2-chlorophenyl)methyl]-8-methoxy-4-methylquinolin-2-amine is a complex organic compound that belongs to the quinoline family. This compound is characterized by the presence of a quinoline core, substituted with a methoxy group at the 8th position, a methyl group at the 4th position, and an amine group linked to a 2-chlorophenylmethyl group at the 2nd position. The unique structure of this compound makes it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-chlorophenyl)methyl]-8-methoxy-4-methylquinolin-2-amine typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Quinoline Core: The quinoline core can be synthesized through the Skraup synthesis, which involves the cyclization of aniline derivatives with glycerol and sulfuric acid.

Substitution Reactions: The methoxy and methyl groups are introduced through electrophilic aromatic substitution reactions.

Amine Introduction: The amine group is introduced via nucleophilic substitution, where the 2-chlorophenylmethyl group is attached to the quinoline core using a suitable amine precursor.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to enhance reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

N-[(2-chlorophenyl)methyl]-8-methoxy-4-methylquinolin-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of quinoline N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, converting the quinoline core to tetrahydroquinoline derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amine group, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Quinoline N-oxides.

Reduction: Tetrahydroquinoline derivatives.

Substitution: Various N-substituted quinoline derivatives.

Scientific Research Applications

N-[(2-chlorophenyl)methyl]-8-methoxy-4-methylquinolin-2-amine has diverse applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of infectious diseases and cancer.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of N-[(2-chlorophenyl)methyl]-8-methoxy-4-methylquinolin-2-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in DNA replication, leading to anticancer effects.

Comparison with Similar Compounds

Similar Compounds

N-[(2-chlorophenyl)methyl]-8-methoxyquinolin-2-amine: Lacks the methyl group at the 4th position.

N-[(2-chlorophenyl)methyl]-4-methylquinolin-2-amine: Lacks the methoxy group at the 8th position.

N-[(2-chlorophenyl)methyl]-8-methoxy-4-methylquinolin-2-ol: Contains a hydroxyl group instead of an amine group.

Uniqueness

N-[(2-chlorophenyl)methyl]-8-methoxy-4-methylquinolin-2-amine is unique due to the specific combination of substituents on the quinoline core, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications.